Cas no 39639-47-9 (2-Chloro-N-(phenylmethyl)-1H-purin-6-amine)

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine is a purine derivative with a chloro substituent at the 2-position and a benzylamino group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of nucleoside analogs and pharmaceutical agents. Its structural features make it valuable for modifications in medicinal chemistry, enabling the exploration of purine-based bioactive molecules. The chloro group offers reactivity for further functionalization, while the benzylamino moiety enhances solubility and binding affinity in target interactions. This compound is commonly utilized in research settings for its potential applications in drug discovery and biochemical studies. Proper handling and storage are recommended due to its reactive nature.
2-Chloro-N-(phenylmethyl)-1H-purin-6-amine structure
39639-47-9 structure
Product Name:2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
CAS No:39639-47-9
MF:C12H10ClN5
MW:259.694300174713
MDL:MFCD09701466
CID:304238
PubChem ID:10777711
Update Time:2025-06-07

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-2-chloro-9H-purin-6-amine
    • N-benzyl-2-chloro-7H-purin-6-amine
    • 2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
    • 9H-Purin-6-amine,2-chloro-N-(phenylmethyl)-
    • 2-chloro-6-benzylaminopurine
    • 6-benzylamino-2-chloropurine
    • AmbkkkkK507
    • benzyl-(2-chloro-7(9)H-purin-6-yl)-amine
    • N6-benzyl-2-chloroadenine
    • SR-01000645610
    • BCP31748
    • C75010
    • AKOS016008662
    • MFCD09701466
    • CS-M0066
    • AKOS025401893
    • AC-26949
    • SCHEMBL1216376
    • SR-01000645610-1
    • Benzyl-(2-chloro-9H-purin-6-yl)-amine
    • CHEMBL90707
    • BDBM50290559
    • EN300-3262897
    • FT-0769891
    • DS-10656
    • 39639-47-9
    • IJKBYBPPNNHJSF-UHFFFAOYSA-N
    • DTXSID80444807
    • N-Benzyl-2-chloro-9H-purin-6-amine;2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
    • DA-18097
    • 6-Benzylamino-2-chloropurine; 2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
    • MDL： MFCD09701466
    • Inchi： 1S/C12H10ClN5/c13-12-17-10(9-11(18-12)16-7-15-9)14-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,14,15,16,17,18)
    • InChI Key： IJKBYBPPNNHJSF-UHFFFAOYSA-N
    • SMILES： ClC1N=C2C(=C(N=1)NCC1C=CC=CC=1)NC=N2

Computed Properties

  • Exact Mass: 259.06200
  • Monoisotopic Mass: 259.0624730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Density: 1.49
  • Melting Point: 239-241 ºC
  • Boiling Point: 509.699°C at 760 mmHg
  • Flash Point: 262.057°C
  • Refractive Index: 1.765
  • PSA: 66.49000
  • LogP: 2.69140

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB32235-0.25g
2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
 39639-47-9 97%
0.25g
 452.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB32235-1g
2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
 39639-47-9 97%
1g
 905.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB32235-5g
2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
 39639-47-9 97%
5g
 3118.00 2021-06-01
Alichem
A019139596-5g
N-Benzyl-2-chloro-9H-purin-6-amine
 39639-47-9 95%
5g
 $415.80 2023-09-02
Chemenu
CM138617-1g
N-benzyl-2-chloro-9H-purin-6-amine
 39639-47-9 95%
1g
 $117 2021-08-05
Chemenu
CM138617-5g
N-benzyl-2-chloro-9H-purin-6-amine
 39639-47-9 95%
5g
 $371 2021-08-05
TRC
C368865-100mg
2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
 39639-47-9
100mg
 $ 201.00 2023-09-08
TRC
C368865-1g
2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
 39639-47-9
1g
 $ 1610.00 2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NH869-250mg
2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
 39639-47-9 95+%
250mg
 501CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NH869-50mg
2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
 39639-47-9 95+%
50mg
 108.0CNY 2021-07-10

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:39639-47-9)2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
Order Number:A846519
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:10
Price ($):362.0
Email:sales@amadischem.com

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine Related Literature

Related Categories

39639-47-9 (2-Chloro-N-(phenylmethyl)-1H-purin-6-amine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:39639-47-9)2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
A846519
Purity:99%
Quantity:5g
Price ($):362.0
Email